Cas no 2306260-94-4 (2-Amino-2-(oxetan-3-yl)acetic acid;hydrochloride)

• Product Name: 2-Amino-2-(oxetan-3-yl)acetic acid;hydrochloride
• CAS No: 2306260-94-4
• MF: C₅H₁₀ClNO₃
• MW: 167.590800762177
• CID: 6794641
• PubChem ID: 154724403
• Update Time: 2025-10-30

2-Amino-2-(oxetan-3-yl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(oxetan-3-yl)acetic acid;hydrochloride
• CS-0185064
• 2306260-94-4
• 2-Amino-2-(oxetan-3-yl)acetic acid hydrochloride

• Inchi： 1S/C5H9NO3.ClH/c6-4(5(7)8)3-1-9-2-3;/h3-4H,1-2,6H2,(H,7,8);1H
• InChI Key： BQHDFICZAOXZSP-UHFFFAOYSA-N
• SMILES： Cl.O1CC(C(C(=O)O)N)C1

Computed Properties

• Exact Mass: 167.0349209g/mol
• Monoisotopic Mass: 167.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-Amino-2-(oxetan-3-yl)acetic acid;hydrochloride

Introduction to 2-Amino-2-(oxetan-3-yl)acetic acid;hydrochloride (CAS No. 2306260-94-4)

2-Amino-2-(oxetan-3-yl)acetic acid;hydrochloride (CAS No. 2306260-94-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AHA-Oxetane HCl, is a derivative of amino acids and oxetanes, which are cyclic ethers with a four-membered ring. The unique structural features of this compound make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-Amino-2-(oxetan-3-yl)acetic acid;hydrochloride consists of an amino group and an oxetane ring attached to an acetic acid moiety. The presence of the oxetane ring imparts unique reactivity and stability properties to the molecule, making it an attractive building block for the synthesis of more complex molecules. The hydrochloride salt form ensures good solubility in aqueous media, which is crucial for its use in biological assays and drug formulation.

Recent research has focused on the potential applications of 2-Amino-2-(oxetan-3-yl)acetic acid;hydrochloride in the treatment of various diseases. One notable area of interest is its use as a prodrug or a precursor for the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The oxetane ring in 2-Amino-2-(oxetan-3-yl)acetic acid;hydrochloride can be designed to undergo specific cleavage under physiological conditions, releasing the active drug moiety at the target site.

In addition to its potential as a prodrug, 2-Amino-2-(oxetan-3-yl)acetic acid;hydrochloride has shown promise in the development of inhibitors for specific enzymes and receptors. For example, studies have demonstrated its ability to modulate the activity of proteases, kinases, and other enzymes involved in disease pathways. This makes it a potential candidate for the treatment of conditions such as cancer, neurodegenerative disorders, and inflammatory diseases.

The pharmacokinetic properties of 2-Amino-2-(oxetan-3-yl)acetic acid;hydrochloride have also been extensively studied. Its good solubility and stability in biological systems contribute to its favorable absorption, distribution, metabolism, and excretion (ADME) profile. These properties are essential for ensuring that the compound reaches its intended target in sufficient concentrations to exert its therapeutic effects.

Clinical trials involving 2-Amino-2-(oxetan-3-yl)acetic acid;hydrochloride are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its long-term safety and effectiveness.

The synthesis of 2-Amino-2-(oxetan-3-yl)acetic acid;hydrochloride involves several well-established chemical reactions. One common approach is the reaction of oxetanone with an appropriate amine followed by hydrolysis to form the carboxylic acid. The resulting free base can then be converted to the hydrochloride salt by treatment with hydrochloric acid. This synthetic route is scalable and can be adapted for large-scale production if needed.

In conclusion, 2-Amino-2-(oxetan-3-yl)acetic acid;hydrochloride (CAS No. 2306260-94-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full potential, paving the way for new treatments for various diseases.